(E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-propan-2-ylphenyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-propan-2-ylphenyl)prop-2-enamide
• InChI: InChI=1S/C23H26N2O3/c1-16(2)19-8-5-17(6-9-19)13-20(15-24)23(26)25-12-11-18-7-10-21(27-3)22(14-18)28-4/h5-10,13-14,16H,11-12H2,1-4H3,(H,25,26)/b20-13+
• InChI Key: AEWCTHYXHCFONR-DEDYPNTBSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=C(C#N)C(=O)NCCC2=CC(=C(C=C2)OC)OC
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C(\C#N)/C(=O)NCCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C23H26N2O3
• Molecular Weight: 378.5 g/mol

Description

(E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-propan-2-ylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C23H26N2O3 and its molecular weight is 378.472. The purity is usually 95%.
BenchChem offers high-quality (E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-propan-2-ylphenyl)prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-propan-2-ylphenyl)prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Related Compounds

• A study on the synthesis, characterization, and structural analysis of a related compound, showcasing methods for preparing and analyzing compounds with similar structural features. These methodologies could be applicable in the synthesis and study of "(E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-propan-2-ylphenyl)prop-2-enamide" for potential applications in materials science or pharmaceutical research (Johnson et al., 2006).

Electrocatalytic and Photoluminescent Materials

• Research on the electrochemical properties of related compounds, suggesting potential applications in developing new classes of photoluminescent materials or electrocatalysts. Such applications could be relevant in fields ranging from sensor technology to renewable energy (Ekinci et al., 2000).

Polymer Science

• A study on the RAFT synthesis of acrylic copolymers incorporating related functional groups, indicating potential research pathways into polymer science, specifically in the development of well-defined copolymers for bioconjugation or drug delivery systems (Rossi et al., 2008).

Antioxidant and Anti-inflammatory Activities

• Investigation into the synthesis and biological evaluation of compounds with cyano and acrylamide groups, showing significant antioxidant and anti-inflammatory activities. This suggests potential pharmacological applications of similar compounds in developing new therapeutic agents (Madhavi & Sreeramya, 2017).